Cas no 77485-02-0 (2(1H)-Quinazolinethione, 6-chloro-3,4-dihydro-4-phenyl-)

• Product name: 2(1H)-Quinazolinethione, 6-chloro-3,4-dihydro-4-phenyl-
• CAS No: 77485-02-0
• MF: C₁₄H₁₁ClN₂S
• MW: 274.768540620804
• CID: 1786627
• PubChem ID: 13697337

2(1H)-Quinazolinethione, 6-chloro-3,4-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinethione, 6-chloro-3,4-dihydro-4-phenyl-
• 6-chloro-4-phenyl-3,4-dihydro-1H-quinazoline-2-thione
• 77485-02-0
• 6-Chloro-4-phenyl-3,4-dihydroquinazoline-2(1H)-thione
• SCHEMBL5205016
• DTXSID90546987

• Inchi： InChI=1S/C14H11ClN2S/c15-10-6-7-12-11(8-10)13(17-14(18)16-12)9-4-2-1-3-5-9/h1-8,13H,(H2,16,17,18)
• InChI Key： AXASONGHEVUXIT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2C3=C(C=CC(=C3)Cl)NC(=S)N2

Computed Properties

• Exact Mass: 274.03333
• Monoisotopic Mass: 274.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 24.06